Cas no 2757901-47-4 (tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate)

Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate is a specialized carbamate derivative featuring both hydrazinecarbonyl and hydroxyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling its use as a versatile intermediate in the preparation of heterocycles, hydrazides, and other pharmacologically relevant scaffolds. The tert-butyl carbamate (Boc) group provides stability and selective deprotection capabilities, while the hydrazine moiety allows for further derivatization. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound should be handled under controlled conditions due to its reactive functional groups.
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate structure
2757901-47-4 structure
Product Name:tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
CAS No:2757901-47-4
MF:C12H17N3O4
MW:267.281082868576
CID:6499960
PubChem ID:165752668
Update Time:2025-06-15

tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-37100455
    • 2757901-47-4
    • tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
    • Inchi: 1S/C12H17N3O4/c1-12(2,3)19-11(18)14-7-4-5-8(9(16)6-7)10(17)15-13/h4-6,16H,13H2,1-3H3,(H,14,18)(H,15,17)
    • InChI Key: LFLDIKATKSURRR-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(C(NN)=O)=C(C=1)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 267.12190603g/mol
  • Monoisotopic Mass: 267.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 114Ų

tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37100455-0.05g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
0.05g
$719.0 2025-03-18
Enamine
EN300-37100455-0.1g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
0.1g
$755.0 2025-03-18
Enamine
EN300-37100455-0.25g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
0.25g
$789.0 2025-03-18
Enamine
EN300-37100455-0.5g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
0.5g
$823.0 2025-03-18
Enamine
EN300-37100455-1.0g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
1.0g
$857.0 2025-03-18
Enamine
EN300-37100455-2.5g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
2.5g
$1680.0 2025-03-18
Enamine
EN300-37100455-5.0g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
5.0g
$2485.0 2025-03-18
Enamine
EN300-37100455-10.0g
tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate
2757901-47-4 95.0%
10.0g
$3683.0 2025-03-18

Additional information on tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate

Introduction to Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate (CAS No. 2757901-47-4)

Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2757901-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural motif of this compound, featuring a tert-butyl group and a 4-(hydrazinecarbonyl)-3-hydroxyphenyl moiety, imparts unique chemical and biological properties that make it a valuable candidate for further exploration in drug discovery and development.

The tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate structure is characterized by its hydrophilic and hydrophobic balance, which is critical for its potential role in medicinal applications. The presence of both an amine group (derived from the hydrazinecarbonyl moiety) and a hydroxyl group (on the phenyl ring) allows for multiple interactions with biological targets, including enzymes and receptors. These features make the compound a promising scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as effective tools in modulating various enzymatic pathways, making them attractive candidates for therapeutic intervention. Specifically, the 4-(hydrazinecarbonyl)-3-hydroxyphenyl part of the molecule suggests potential interactions with metalloenzymes and other protein targets, which are crucial in numerous disease pathways. This has led to extensive research into developing carbamate derivatives as inhibitors or activators of such enzymes.

One of the most compelling aspects of Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate is its synthetic accessibility. The tert-butyl group provides stability to the molecule while also facilitating further functionalization, allowing chemists to modify the structure in various ways to optimize its biological activity. This flexibility has enabled researchers to explore different derivatives with tailored properties, enhancing the compound's utility in drug development pipelines.

Recent advancements in computational chemistry have further accelerated the study of this compound. Molecular modeling techniques have been employed to predict how Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate interacts with biological targets at an atomic level. These simulations have provided insights into its binding modes and affinity, guiding the design of more potent and selective analogs. Such computational approaches are becoming indispensable in modern drug discovery, streamlining the process from hit identification to lead optimization.

The pharmaceutical industry has been particularly interested in exploring carbamates as antiviral, anticancer, and anti-inflammatory agents. The structural features of Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate align well with these therapeutic areas. For instance, studies have shown that carbamate derivatives can inhibit viral proteases by mimicking natural substrates or by disrupting enzyme-substrate interactions. Similarly, in oncology research, carbamates have been investigated for their ability to modulate kinases and other enzymes involved in cancer cell proliferation.

Moreover, the hydroxyl group on the phenyl ring offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity. This adaptability has made Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate a versatile building block in medicinal chemistry libraries. Researchers are increasingly leveraging this compound to develop novel therapeutic entities with improved pharmacokinetic profiles.

In conclusion, Tert-butyl N-[4-(hydrazinecarbonyl)-3-hydroxyphenyl]carbamate (CAS No. 2757901-47-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad biological potential. Its synthesis is straightforward yet flexible enough to allow for extensive modifications, making it an invaluable asset in drug discovery efforts. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly pivotal role in developing next-generation therapeutics.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司